Cas no 59973-80-7 ((Z)-Sulindac Sulfone)
(Z)-Sulindac Sulfone is a synthetic derivative of sulindac, exhibiting potent anti-inflammatory and analgesic properties. This compound boasts high selectivity for COX-2, minimizing side effects typically associated with nonsteroidal anti-inflammatory drugs (NSAIDs). Its sulfone functional group provides stability, enhancing its shelf life and therapeutic efficacy. (Z)-Sulindac Sulfone is a valuable tool in the treatment of inflammatory conditions with a focus on patient safety and therapeutic outcomes.
(Z)-Sulindac Sulfone structure
Product Name:(Z)-Sulindac Sulfone
CAS No:59973-80-7
MF:C20H17FO4S
MW:372.409988164902
MDL:MFCD00871143
CID:375003
Update Time:2025-07-21
(Z)-Sulindac Sulfone Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indene-3-aceticacid, 5-fluoro-2-methyl-1-[[4-(methylsulfonyl)phenyl]methylene]-, (1Z)-
- Sulindac Sulfone
- EXISULIND
- 2-[(3Z)-6-fluoro-2-methyl-3-[(4-methylsulfonylphenyl)methylidene]inden-1-yl]acetic acid
- (Z)-Sulindac Sulfone
-
- MDL: MFCD00871143
- Inchi: 1S/C20H17FO4S/c1-12-17(9-13-3-6-15(7-4-13)26(2,24)25)16-8-5-14(21)10-19(16)18(12)11-20(22)23/h3-10H,11H2,1-2H3,(H,22,23)/b17-9-
- InChI Key: MVGSNCBCUWPVDA-MFOYZWKCSA-N
- SMILES: S(C)(C1C=CC(=CC=1)/C=C1\C2C=CC(=CC=2C(CC(=O)O)=C\1C)F)(=O)=O
Computed Properties
- Exact Mass: 372.08300
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
Experimental Properties
- Melting Point: 248-250°C
- Solubility: DMSO: >25 mg/mL
- PSA: 79.82000
- LogP: 5.11240
- Specific Rotation: D -62° (c = 1 in CHCl3)
(Z)-Sulindac Sulfone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OS555-25mg |
(Z)-Sulindac Sulfone |
59973-80-7 | 97% | 25mg |
1716CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OS555-50mg |
(Z)-Sulindac Sulfone |
59973-80-7 | 97% | 50mg |
2893CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OS555-20mg |
(Z)-Sulindac Sulfone |
59973-80-7 | 97% | 20mg |
1159.0CNY | 2021-07-15 | |
| TRC | S699225-10mg |
(Z)-Sulindac Sulfone |
59973-80-7 | 10mg |
$ 114.00 | 2023-09-06 | ||
| TRC | S699225-25mg |
(Z)-Sulindac Sulfone |
59973-80-7 | 25mg |
$ 161.00 | 2023-09-06 | ||
| TRC | S699225-50mg |
(Z)-Sulindac Sulfone |
59973-80-7 | 50mg |
$190.00 | 2023-05-17 | ||
| TRC | S699225-100mg |
(Z)-Sulindac Sulfone |
59973-80-7 | 100mg |
$ 253.00 | 2023-09-06 | ||
| TRC | S699225-250mg |
(Z)-Sulindac Sulfone |
59973-80-7 | 250mg |
$560.00 | 2023-05-17 | ||
| TRC | S699225-1g |
(Z)-Sulindac Sulfone |
59973-80-7 | 1g |
$1946.00 | 2023-05-17 | ||
| eNovation Chemicals LLC | D759265-100mg |
1H-Indene-3-acetic acid,5-fluoro-2-methyl-1-[[4-(methylsulfonyl)phenyl]methylene]-, (1Z)- |
59973-80-7 | 97% | 100mg |
$240 | 2023-05-17 |
(Z)-Sulindac Sulfone Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
59973-80-7 ((Z)-Sulindac Sulfone) Related Products
- 9000-14-0(Resins, copals)
- 32004-68-5(1H-Indene-3-aceticacid, 5-fluoro-2-methyl-1-[[4-(methylsulfinyl)phenyl]methylene]-)
- 62595-27-1(1H-Indene-3-acetic acid, 5-fluoro-1-[[4-(methylsulfonyl)phenyl]methylene]-, (Z)- (9CI))
- 59864-67-4(SULINDAC SULFONE)
- 61812-46-2(1H-Indene-3-aceticacid, 5-fluoro-2-methyl-1-[[4-(methylsulfinyl)phenyl]methylene]-, (1E)-)
- 38194-50-2(Sulindac)
- 63804-15-9(1H-Indene-3-aceticacid, 5-fluoro-2-methyl-1-[[4-(methylsulfinyl)phenyl]methylene]-, sodium salt(1:1), (1Z)-)
- 32004-67-4(Sulindac sulfide)
- 59864-04-9(Sulindac Sulfone)
- 49627-27-2(Sulindac sulfide)
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